Cas no 4387-45-5 (2,5-Methano-2H-indeno[1,2-b]oxirene, 1a,1b,5,5a,6,6a-hexahydro-)

2,5-Methano-2H-indeno[1,2-b]oxirene, 1a,1b,5,5a,6,6a-hexahydro- structure
4387-45-5 structure
Product Name:2,5-Methano-2H-indeno[1,2-b]oxirene, 1a,1b,5,5a,6,6a-hexahydro-
CAS No:4387-45-5
MF:C10H12O
MW:148.201683044434
CID:324184
PubChem ID:262666
Update Time:2025-04-19

2,5-Methano-2H-indeno[1,2-b]oxirene, 1a,1b,5,5a,6,6a-hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Methano-2H-indeno[1,2-b]oxirene, 1a,1b,5,5a,6,6a-hexahydro-
    • 1b,2,5,5a,6,6a-hexahydro-1ah-2,5-methanoindeno[1,2-b]oxirene
    • 4-Oxatetracyclo[6.2.1.02,7.03,5]undecane-9-ene
    • 4387-45-5
    • NSC-96562
    • NSC96562
    • 52154-83-3
    • Endo-4-oxatetracyclo[6.2.1.0(2,7).0(3,5)]undec-9-ene
    • SCHEMBL522403
    • 4,5-epoxytricyclo[5.2.1.02,6]dec-8-ene
    • 4-Oxatetracyclo[6.2.1.0(2,7).0(3,5)]undec-9-ene (endo)-
    • DTXSID80294420
    • epoxy-2,3,3a,4,7,7a-hexa-hydro-4,7-methanoindene
    • Inchi： 1S/C10H12O/c1-2-6-3-5(1)7-4-8-10(11-8)9(6)7/h1-2,5-10H,3-4H2
    • InChI Key： JSTWXIAXKDUEOU-UHFFFAOYSA-N
    • SMILES： O1C2CC3C4C=CC(C4)C3C12

Computed Properties

  • Exact Mass: 148.08886
  • Monoisotopic Mass: 148.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.53

2,5-Methano-2H-indeno[1,2-b]oxirene, 1a,1b,5,5a,6,6a-hexahydro- Production Method

Production Method 1

4387-45-5 4387-45-5
4387-46-6 4387-46-6
81-21-0 81-21-0
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Tungsten (porous carbon matrix supported ultrafine H2O-WOx nanoparticles) Solvents: Acetonitrile ,  Water ;  1.7 h, 85 °C
Reference
Efficient Olefins Epoxidation on Ultrafine H2O-WOx Nanoparticles with Spectroscopic Evidence of Intermediate Species
Zhang, Mengrui ; et al, ACS Catalysis, 2019, 9(9), 7641-7650

Production Method 2

4387-45-5 4387-45-5
4387-46-6 4387-46-6
81-21-0 81-21-0
Reaction Conditions
1.1 Reagents: Tetraethylammonium bromide ,  Hydrogen peroxide Catalysts: Phosphoric acid ,  Sodium tungsten oxide (Na2WO4) Solvents: Chloroform ,  Water ;  100 min, 30 °C
Reference
Phase-transfer catalytic epoxidation of olefins under liquid-liquid biphasic conditions
Wang, Maw-Ling; et al, Reaction Kinetics and Catalysis Letters, 2003, 78(2), 275-280

Production Method 3

4387-45-5 4387-45-5
4387-46-6 4387-46-6
81-21-0 81-21-0
87753-43-3 87753-43-3
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Carbon nitride (C3N4) Solvents: Acetonitrile ;  24 h, 25 °C
Reference
g-C3N4 - Singlet Oxygen Made Easy for Organic Synthesis: Scope and Limitations
Camussi, Irene; et al, ACS Sustainable Chemistry & Engineering, 2019, 7(9), 8176-8182

2,5-Methano-2H-indeno[1,2-b]oxirene, 1a,1b,5,5a,6,6a-hexahydro- Preparation Products

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